Cas no 25263-97-2 (Isobutyl Myristate)

• Product Name: Isobutyl Myristate
• CAS No: 25263-97-2
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• MDL: MFCD00059286
• CID: 267140
• PubChem ID: 87572588
• Update Time: 2025-11-02

Isobutyl Myristate Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-methylpropyl ester
• Isobutyl Myristate
• 2-methylpropyl tetradecanoate
• isobutyl tetradecanoate
• Myristic Acid Isobutyl Ester
• CHEMBL207983
• Isobutyl myristate, AldrichCPR
• Isobutyl myristate #
• AI3-32096
• NS00013767
• M0555
• NSC44525
• SY052357
• Q27274867
• NSC-44525
• EINECS 246-765-6
• Myristicacid isobutylester
• MYRISTICACIDISOBUTYLESTER
• BT6J85032B
• CS-0152227
• MFCD00059286
• DTXSID10179913
• SCHEMBL231821
• BS-49156
• AEC ISOBUTYL MYRISTATE
• D91357
• HY-W099585
• Tetradecanoic acid, 2-methylpropyl ester
• Myristic acid, isobutyl ester
• UNII-BT6J85032B
• NSC 44525
• 25263-97-2

• MDL： MFCD00059286
• Inchi： 1S/C18H36O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-18(19)20-16-17(2)3/h17H,4-16H2,1-3H3
• InChI Key： SKVCWXRLKHBEKW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(OCC(C)C)=O

Computed Properties

• Exact Mass: 284.27200
• Monoisotopic Mass: 284.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.86
• Boiling Point: 326.5°Cat760mmHg
• Flash Point: 152 °C
• Refractive Index: 1.4350-1.4390
• PSA: 26.30000
• LogP: 5.88670
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isobutyl Myristate

Isobutyl Myristate (CAS No. 25263-97-2): A Versatile Ester in Modern Formulations

Isobutyl Myristate (CAS No. 25263-97-2) is a synthetic ester derived from isobutyl alcohol and myristic acid. This colorless, oily liquid is widely recognized for its exceptional emollient properties, spreadability, and low viscosity, making it a staple ingredient in cosmetic, pharmaceutical, and industrial applications. With the growing demand for skin-friendly formulations and sustainable ingredients, Isobutyl Myristate has gained prominence as a preferred choice for manufacturers seeking high-performance additives.

The chemical structure of Isobutyl Myristate contributes to its unique characteristics. Its molecular formula, C₁₈H₃₆O₂, and molecular weight of 284.48 g/mol give it excellent solubility in organic solvents while remaining insoluble in water. This property makes it ideal for oil-based formulations, where it acts as a carrier agent or texture enhancer. Recent trends in clean beauty and vegan skincare have further boosted its popularity, as it aligns with the demand for non-greasy and fast-absorbing ingredients.

In the cosmetic industry, Isobutyl Myristate is prized for its ability to improve product spreadability and skin feel. It is commonly found in moisturizers, sunscreens, foundations, and hair care products. Its lightweight texture ensures that formulations do not leave a heavy residue, addressing consumer preferences for non-comedogenic and breathable skincare solutions. Additionally, its enhanced penetration properties make it valuable in transdermal delivery systems, where it aids in the absorption of active ingredients.

The pharmaceutical sector also benefits from Isobutyl Myristate's versatility. It serves as an excipient in topical creams and ointments, improving drug solubility and patient compliance. With the rise of personalized medicine and dermatological treatments, this ester has become a key component in formulations targeting dry skin, eczema, and other dermatological conditions. Its mild nature and low irritation potential make it suitable for sensitive skin applications.

Beyond personal care, Isobutyl Myristate finds use in industrial applications such as lubricants and plasticizers. Its thermal stability and low volatility ensure consistent performance in high-temperature environments. As industries shift toward bio-based alternatives, Isobutyl Myristate stands out as a sustainable option compared to petroleum-derived counterparts.

The market for Isobutyl Myristate is expanding, driven by increasing demand for multifunctional ingredients in cosmetics and pharmaceuticals. Manufacturers are focusing on high-purity grades to meet stringent regulatory standards, particularly in regions like the EU and North America. With ongoing research into its potential applications, Isobutyl Myristate continues to demonstrate its value as a versatile ester in modern formulations.

In summary, Isobutyl Myristate (CAS No. 25263-97-2) is a highly functional ingredient that bridges the gap between performance and sustainability. Its role in skincare innovation, pharmaceutical advancements, and industrial efficiency underscores its importance in today's chemical landscape. As consumer preferences evolve toward eco-conscious and high-efficacy products, Isobutyl Myristate remains a trusted choice for formulators worldwide.